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Compound of Interest

Compound Name: 2-(4-Methylphenoxy)nicotinamide

CAS No.: 175135-81-6

Cat. No.: B064517

Get Quote

An In-depth Technical Guide to 2-(4-Methylphenoxy)nicotinamide: Structure, Synthesis, and

Biological Context

Executive Summary
This technical guide provides a comprehensive overview of 2-(4-
Methylphenoxy)nicotinamide, a derivative of nicotinamide (Vitamin B3). As the parent

molecule is a cornerstone of cellular metabolism and DNA repair, its derivatives are of

significant interest in medicinal chemistry and drug development. This document elucidates the

core chemical identifiers, including the SMILES string and InChI key, presents a detailed

summary of its physicochemical properties, and proposes a representative synthetic pathway.

Furthermore, it contextualizes the molecule's potential biological significance by examining the

well-established roles of the nicotinamide core in critical cellular processes and discusses the

potential modulatory effects of the 4-methylphenoxy substituent. This guide is intended to serve

as a foundational resource for researchers investigating this compound and related structures.
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A precise understanding of a compound's structure and properties is fundamental to all

research and development endeavors. This section details the unique identifiers and key

physicochemical data for 2-(4-Methylphenoxy)nicotinamide.

Nomenclature and Core Identifiers
The systematic identification of 2-(4-Methylphenoxy)nicotinamide is established through

several standard chemical identifiers, which are summarized below.

Identifier Value Source

Chemical Name
2-(4-

Methylphenoxy)nicotinamide
[1]

CAS Number 175135-81-6 [1]

Molecular Formula C13H12N2O2 [1]

Molecular Weight 228.25 g/mol [1]

Foundational Chemical Descriptors: SMILES and InChI
For computational chemistry, database searching, and unambiguous structural representation,

the SMILES string and InChI identifiers are critical.

SMILES (Simplified Molecular-Input Line-Entry System): Cc1ccc(cc1)Oc2ncccc2C(=O)N

InChI (International Chemical Identifier): InChI=1S/C13H12N2O2/c1-9-4-6-10(7-5-9)17-13-

11(12(14)16)3-2-8-15-13/h2-8H,1H3,(H2,14,16)[1]

InChI Key: UDPIXPRXGOYJKB-UHFFFAOYSA-N[1]

Physicochemical Data Summary
The known physical and chemical properties of the compound are crucial for experimental

design, including solvent selection and formulation development.
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Property Value Notes

Density 1.212 g/cm³ [1]

Form Powder (predicted)
Based on related nicotinamide

structures[2]

Solubility
Predicted to have low aqueous

solubility

The addition of the lipophilic 4-

methylphenoxy group is

expected to decrease water

solubility compared to the

highly soluble parent

nicotinamide[2][3].

Structural Visualization
A 2D rendering of the chemical structure provides an immediate visual reference for the

molecule's architecture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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